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Compound of Interest

Compound Name: 3-Morpholinobenzanthrone

Cat. No.: B1608841 Get Quote

An In-depth Technical Guide to 3-Morpholinobenzanthrone

Introduction
3-Morpholinobenzanthrone is a fluorescent dye belonging to the benzanthrone class of

compounds. Its chemical structure incorporates a morpholine moiety attached to the

benzanthrone core, which imparts specific spectroscopic and chemical properties. This guide

provides a comprehensive overview of its chemical properties, synthesis, experimental

protocols, and known applications, tailored for researchers and professionals in chemical and

biomedical fields. The molecule is noted for its utility as a fluorescent probe, particularly in the

study of cell membranes.[1]

Chemical and Physical Properties
The fundamental chemical and physical properties of 3-Morpholinobenzanthrone are

summarized below. These properties are essential for its handling, application in experimental

setups, and for the development of derivatives.
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Property Value

CAS Number 299927-47-2[1][2]

Molecular Formula C₂₁H₁₇NO₂

Molecular Weight 315.4 g/mol [2]

Appearance Dark red powder[1]

Solubility Soluble in DMSO, ethanol, methanol[1]

Spectroscopic Properties
The fluorescence of 3-Morpholinobenzanthrone is a key characteristic, making it valuable for

various detection and imaging applications. Its solvatochromic properties, where the emission

spectrum is sensitive to the polarity of the solvent, are also a notable feature.[3]

Spectroscopic Property Wavelength (nm) Conditions

Excitation Maximum (λex) 439 In dimethyl sulfide[1]

Emission Maximum (λem) 632 In dimethyl sulfide[1]

Synthesis and Experimental Protocols
The synthesis of 3-Morpholinobenzanthrone and its derivatives typically involves the

nucleophilic substitution of a halogenated benzanthrone precursor. The protocols provided are

based on established methods for analogous compounds.[3]

Synthesis of 3-Morpholinobenzanthrone
The synthesis is achieved via a nucleophilic aromatic substitution reaction. A common

precursor, 3-bromobenzanthrone, is reacted with morpholine. The electron-withdrawing nature

of the benzanthrone core facilitates the displacement of the bromine atom by the morpholine

nucleophile.
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Caption: Synthetic workflow for 3-Morpholinobenzanthrone.

Experimental Protocol:

Reaction Setup: In a 25 mL round-bottom flask, combine 3-bromobenzanthrone (1

equivalent) and morpholine (excess, e.g., 6 equivalents).

Solvent Addition: Add 1-methyl-2-pyrrolidone as the solvent to the flask.

Heating: Heat the reaction mixture to between 90–100 °C for 2–3 hours.[3] The reaction

progress can be monitored using thin-layer chromatography (TLC).
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Precipitation: After cooling the mixture to room temperature, add a mixture of ethanol and

water to precipitate the crude product.[3]

Filtration: Filter the precipitate and dry it thoroughly.

Purification: Dissolve the resulting solid in a suitable solvent like dichloromethane and purify

it using column chromatography on silica gel.[3]

Characterization Methods
To confirm the identity and purity of the synthesized 3-Morpholinobenzanthrone, standard

analytical techniques are employed.

Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve a small amount of the purified product in a deuterated solvent

(e.g., CDCl₃).

Data Acquisition: Acquire ¹H and ¹³C NMR spectra.

Analysis: The ¹H NMR spectrum is expected to show characteristic signals for the

morpholine protons (typically triplets around 3.2 ppm and 3.9 ppm) and complex aromatic

signals for the benzanthrone core.[3] The integration of these signals should correspond to

the number of protons in the structure.[2]

Protocol: X-ray Crystallography

Crystal Growth: Grow single crystals of the compound by slow evaporation from a suitable

solvent (e.g., dichloromethane or toluene).[3]

Data Collection: Perform X-ray diffraction analysis on a suitable single crystal.

Structure Elucidation: The resulting data can be used to determine the precise three-

dimensional molecular structure, including bond lengths, angles, and crystal packing

information.[3]

Biological Significance and Applications
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While research into the specific biological activities of 3-Morpholinobenzanthrone is ongoing,

its utility as a fluorescent probe is established. The broader classes of benzanthrones and

benzophenones, to which it belongs, are known for a wide range of biological effects.

Fluorescent Probe: 3-Morpholinobenzanthrone has been utilized to characterize structural

and functional changes in cell membranes.[1] Its fluorescence properties can report on the

local environment, making it a sensitive tool for detecting pathological changes at the cellular

level.[1]

Potential Bioactivities: The benzophenone and benzanthrone scaffolds are present in

numerous natural and synthetic compounds that exhibit significant biological activities,

including antifungal, antimicrobial, antioxidant, antiviral, and cytotoxic properties.[4][5] Some

3-aminobenzophenone derivatives have been investigated as potent antimitotic agents that

inhibit tubulin polymerization.[6]
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Caption: Relationship between structure, properties, and applications.

Conclusion
3-Morpholinobenzanthrone is a specialized fluorescent compound with established utility in

biophysical research. Its synthesis is achievable through standard organic chemistry

techniques, and its well-defined spectroscopic properties make it a valuable tool. The broader

biological potential of the benzanthrone chemical family suggests that 3-
Morpholinobenzanthrone and its derivatives may warrant further investigation for applications

in drug development and medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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